Cas no 2219376-41-5 (3-(dimethylamino)methylcyclohexan-1-one hydrochloride)

• Product Name: 3-(dimethylamino)methylcyclohexan-1-one hydrochloride
• CAS No: 2219376-41-5
• MF: C₉H₁₈ClNO
• MW: 191.698321819305
• CID: 6096157
• PubChem ID: 165746795
• Update Time: 2025-07-23

3-(dimethylamino)methylcyclohexan-1-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(dimethylamino)methylcyclohexan-1-one hydrochloride
• 2219376-41-5
• 3-[(dimethylamino)methyl]cyclohexan-1-one hydrochloride
• EN300-1703005

• Inchi： 1S/C9H17NO.ClH/c1-10(2)7-8-4-3-5-9(11)6-8;/h8H,3-7H2,1-2H3;1H
• InChI Key： AKJIZJUGSODJRS-UHFFFAOYSA-N
• SMILES： Cl.O=C1CCCC(CN(C)C)C1

Computed Properties

• Exact Mass: 191.1076919g/mol
• Monoisotopic Mass: 191.1076919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 143
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.3Ų

Additional information on 3-(dimethylamino)methylcyclohexan-1-one hydrochloride

Introduction to 3-(dimethylamino)methylcyclohexan-1-one hydrochloride (CAS No: 2219376-41-5)

3-(dimethylamino)methylcyclohexan-1-one hydrochloride, identified by the Chemical Abstracts Service Number (CAS No) 2219376-41-5, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This molecule, characterized by a cyclohexanone core substituted with a dimethylamino group at the C3 position and a hydrochloride salt form, has garnered attention due to its versatile structural features and potential applications in medicinal chemistry. The presence of both a nitrogen-containing heterocyclic group and a chiral center makes it a promising candidate for further exploration in drug discovery and development.

The structure of 3-(dimethylamino)methylcyclohexan-1-one hydrochloride exhibits a unique blend of functional groups that contribute to its chemical reactivity and biological activity. The cyclohexanone moiety provides a rigid scaffold, while the dimethylamino group introduces basicity and potential hydrogen bonding capabilities. Additionally, the hydrochloride salt form enhances solubility, making it more amenable for formulation in pharmaceutical applications. These structural attributes have positioned this compound as an intriguing subject for synthetic modifications and biological evaluations.

In recent years, there has been growing interest in the development of novel scaffolds that combine pharmacophoric elements from different chemical classes. The molecular framework of 3-(dimethylamino)methylcyclohexan-1-one hydrochloride aligns well with this trend, as it integrates features reminiscent of both amine-based drugs and ketone-containing bioactive molecules. Such structural motifs are often associated with enhanced binding affinity and improved pharmacokinetic profiles, which are critical factors in drug design.

One of the most compelling aspects of 3-(dimethylamino)methylcyclohexan-1-one hydrochloride is its potential role as an intermediate in the synthesis of more complex pharmacological entities. The cyclohexanone ring can serve as a versatile handle for further functionalization, allowing chemists to attach diverse substituents that may enhance biological activity or optimize drug-like properties. Furthermore, the dimethylamino group can participate in various chemical transformations, including nucleophilic additions and condensation reactions, providing multiple pathways for structural diversification.

Recent advancements in computational chemistry have enabled more efficient screening of candidate compounds for biological activity. The three-dimensional structure of 3-(dimethylamino)methylcyclohexan-1-one hydrochloride, when modeled using molecular docking techniques, has revealed promising interactions with target enzymes and receptors. These virtual studies suggest that derivatives of this compound may exhibit inhibitory effects on enzymes involved in inflammatory pathways, making them potential candidates for therapeutic intervention in related diseases.

The synthetic pathways leading to 3-(dimethylamino)methylcyclohexan-1-one hydrochloride have also been optimized to improve yield and purity. Modern synthetic methodologies, such as asymmetric hydrogenation and transition-metal-catalyzed reactions, have been employed to achieve high enantiomeric purity, which is crucial for pharmaceutical applications where stereochemistry plays a pivotal role. These advances underscore the compound's feasibility for large-scale production and further development.

Beyond its synthetic utility, 3-(dimethylamino)methylcyclohexan-1-one hydrochloride has shown promise in preliminary biological assays. Studies indicate that certain derivatives exhibit moderate affinity for serotonin receptors, suggesting potential applications in the treatment of neurological disorders. Additionally, the compound's ability to cross the blood-brain barrier has been explored, raising possibilities for central nervous system (CNS) drug development. These findings highlight the need for further investigation into its pharmacological profile.

The pharmacokinetic properties of 3-(dimethylamino)methylcyclohexan-1-one hydrochloride are also of considerable interest. Initial pharmacokinetic studies suggest that the compound exhibits reasonable oral bioavailability and moderate metabolic stability. These characteristics are favorable for developing drugs with extended half-lives and reduced dosing frequency. Moreover, the solubility profile provided by the hydrochloride salt form facilitates formulation into oral dosage forms, enhancing patient compliance.

In conclusion, 3-(dimethylamino)methylcyclohexan-1-one hydrochloride (CAS No: 2219376-41-5) represents a structurally intriguing compound with significant potential in pharmaceutical research and development. Its unique combination of functional groups, synthetic versatility, and promising biological activity positions it as a valuable asset in the quest for novel therapeutic agents. Continued investigation into its chemical properties and pharmacological effects will likely uncover new opportunities for medical intervention across various therapeutic areas.